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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the quantitative

determination of retinol-binding protein (RBP), specifically RBP4, using Enzyme-Linked

Immunosorbent Assay (ELISA) technology. The following sections offer a comparative overview

of commercially available ELISA kits, detailed experimental protocols for common ELISA

formats, and a visualization of the RBP4 signaling pathway.

Retinol-binding protein 4 (RBP4) is a key protein in the transport of retinol (vitamin A) from the

liver to peripheral tissues.[1][2] It is a 21 kDa protein that circulates in the bloodstream bound to

transthyretin.[3][4] Beyond its role in vitamin A transport, RBP4 has been identified as an

adipokine and is implicated in various metabolic processes.[5] Elevated levels of RBP4 have

been associated with insulin resistance, type 2 diabetes, obesity, and cardiovascular disease,

making it a significant biomarker in metabolic research and drug development.
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The following tables summarize the key quantitative parameters of various commercially

available RBP4 ELISA kits, providing a basis for selecting the most appropriate assay for your

research needs.

Table 1: Performance Characteristics of Human RBP4 ELISA Kits
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Manufactur
er/Kit

Assay Type
Detection
Range

Sensitivity
Sample
Types

Assay
Duration

R&D

Systems

(Quantikine

DRB400)

Sandwich
1.6 - 100

ng/mL
0.628 ng/mL

Cell Culture

Supernates,

Serum,

Plasma

(EDTA,

Heparin),

Saliva, Urine

2.5 hours

Abcam

(ab196264)
Sandwich Not Specified 2.6 pg/mL

Serum,

Plasma, Cell

Culture

Supernatant,

Urine

1.5 hours

Invitrogen

(EIARBP)
Competitive

7.8 - 1,000

ng/mL
1.36 ng/mL

Serum,

Plasma,

Urine, Saliva,

Dried Fecal

Extracts, Cell

Culture

Medium

1.5 hours

Abcam

(ab137991)
Competitive

0.781 - 12.5

µg/mL
= 0.18 µg/mL

Plasma,

Serum
3 hours

Arbor Assays

(K062-H)
Competitive Not Specified

5.69 ng/mL

(10 µL), 1.36

ng/mL (100

µL)

Serum,

Plasma,

Urine, Dried

Blood Spots

1.5 hours

ELK

Biotechnolog

y (EasyStep)

Sandwich
1.56 - 100

ng/mL
0.34 ng/mL

Serum,

Plasma
1.5 hours

Weldon

Biotech

(RAG005R)

Sandwich Not Specified 1 ng/mL Serum,

Plasma,

Urine, Cell

< 3 hours
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Culture

Supernatant

Table 2: Performance Characteristics of Rodent RBP4 ELISA Kits

Manufactur
er/Kit

Species Assay Type
Detection
Range

Sensitivity
Sample
Types

Cusabio (Rat

RBP-4 ELISA

Kit)

Rat Competitive
62.5 - 4000

ng/mL
< 15.6 ng/mL

Serum,

Plasma,

Tissue

Homogenate

s

Cloud-Clone

Corp. (Mouse

RBP4)

Mouse Sandwich
0.312 - 20

ng/mL

< 0.141

ng/mL

Serum,

Plasma,

Tissue

Homogenate

s

Creative

Diagnostics

(Rabbit

RBP4)

Rabbit Sandwich
15.625 - 1000

ng/mL

< 9.375

ng/mL

Serum,

Plasma,

Tissue

Homogenate

s

Experimental Protocols
The following are generalized protocols for the two most common ELISA formats for RBP

detection: the Sandwich ELISA and the Competitive ELISA. These should be adapted based on

the specific instructions provided with your chosen ELISA kit.

Protocol 1: Sandwich ELISA for RBP4 Detection
This method utilizes two antibodies that bind to different epitopes on the RBP4 protein.

Principle: A capture antibody specific for RBP4 is pre-coated onto the wells of a microplate.

Samples and standards are added, and any RBP4 present binds to the capture antibody. A
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second, enzyme-conjugated detection antibody that recognizes a different epitope on the RBP4

molecule is then added, forming a "sandwich" of antibody-RBP4-antibody. After a washing step,

a substrate is added, which is converted by the enzyme to produce a colored product. The

intensity of the color is directly proportional to the amount of RBP4 in the sample.

Materials:

RBP4 Sandwich ELISA Kit (including pre-coated plate, standards, detection antibody, wash

buffer, substrate, and stop solution)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Absorbent paper

Procedure:

Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit

manual. Bring all reagents to room temperature before use.

Sample/Standard Addition: Add 100 µL of each standard, control, and sample to the

appropriate wells. It is recommended to run all samples and standards in duplicate.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit

manual (e.g., 90 minutes at 37°C).

Washing: Aspirate or decant the contents of each well and wash the plate multiple times

(typically 3-5 times) with wash buffer. After the final wash, remove any remaining wash buffer

by inverting the plate and blotting it against clean absorbent paper.

Detection Antibody Addition: Add 100 µL of the biotinylated detection antibody to each well.

Cover and incubate as directed (e.g., 1 hour at 37°C).

Washing: Repeat the washing step as described in step 4.
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Enzyme Conjugate Addition: Add 100 µL of HRP-conjugated streptavidin (or other enzyme

conjugate) to each well. Cover and incubate (e.g., 30 minutes at 37°C).

Washing: Repeat the washing step as described in step 4.

Substrate Addition: Add 90 µL of TMB substrate solution to each well. Incubate in the dark at

room temperature for a specified time (e.g., 15-30 minutes) until color develops.

Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from

blue to yellow.

Measurement: Read the optical density (OD) of each well at 450 nm within 5-10 minutes of

adding the stop solution.

Calculation: Construct a standard curve by plotting the mean absorbance for each standard

on the y-axis against the concentration on the x-axis. Use the standard curve to determine

the concentration of RBP4 in the samples.

Protocol 2: Competitive ELISA for RBP4 Detection
This method is based on the competition between the RBP4 in the sample and a labeled RBP4

for a limited number of antibody binding sites.

Principle: A capture antibody specific for RBP4 is coated onto the microplate wells. A known

amount of enzyme-labeled RBP4 is added to the wells along with the standards or samples.

The RBP4 in the sample competes with the labeled RBP4 for binding to the capture antibody.

After incubation and washing, a substrate is added. The amount of color produced is inversely

proportional to the concentration of RBP4 in the sample.

Materials:

RBP4 Competitive ELISA Kit (including pre-coated plate, standards, HRP-conjugated RBP4,

wash buffer, substrate, and stop solution)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips
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Deionized or distilled water

Absorbent paper

Procedure:

Reagent Preparation: Prepare all reagents, standards, and samples as directed in the kit

manual. Bring all reagents to room temperature.

Sample/Standard and Labeled-Antigen Addition: Add 50 µL of standard or sample to the

appropriate wells. Then, add 50 µL of HRP-conjugated RBP4 to each well.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit

manual (e.g., 1 hour at room temperature).

Washing: Aspirate or decant the contents of each well and wash the plate multiple times

(typically 3-5 times) with wash buffer. After the final wash, remove any remaining wash

buffer.

Substrate Addition: Add 100 µL of TMB substrate solution to each well. Incubate in the dark

at room temperature for a specified time (e.g., 10-20 minutes).

Stopping the Reaction: Add 100 µL of stop solution to each well.

Measurement: Read the optical density (OD) of each well at 450 nm.

Calculation: Construct a standard curve by plotting the mean absorbance for each standard

against its concentration. The curve will show a decrease in absorbance with an increase in

RBP4 concentration. Use this curve to determine the RBP4 concentration in the samples.

Visualization of Workflows and Pathways
Diagram 1: Generalized Sandwich ELISA Workflow
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Caption: A flowchart illustrating the key steps of a typical sandwich ELISA protocol.
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Diagram 2: Generalized Competitive ELISA Workflow
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Caption: A flowchart outlining the major steps involved in a competitive ELISA.

Diagram 3: RBP4 Signaling and its Role in Insulin
Resistance
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Caption: RBP4's role in inducing insulin resistance through inflammatory and direct signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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